Cas no 1020244-24-9 (2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile)

• Product Name: 2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile
• CAS No: 1020244-24-9
• MF: C₁₃H₁₂BrN₃
• MW: 290.1584815979
• MDL: MFCD12033780
• CID: 4567944
• PubChem ID: 26434350
• Update Time: 2025-06-03

2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3,4-dicarbonitrile
• 2-bromo-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridine-3,4-dicarbonitrile
• 2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile

• MDL： MFCD12033780
• Inchi： 1S/C13H12BrN3/c14-13-11(8-16)10(7-15)9-5-3-1-2-4-6-12(9)17-13/h1-6H2
• InChI Key： XYTYYWPOJMNJOX-UHFFFAOYSA-N
• SMILES： C12CCCCCCC1=C(C#N)C(C#N)=C(Br)N=2

Computed Properties

• Exact Mass: 289.02146g/mol
• Monoisotopic Mass: 289.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 290.16g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 60.5Ų

Additional information on 2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile

Introduction to 2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile (CAS No. 1020244-24-9)

2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile, identified by its CAS number 1020244-24-9, is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This bicyclic pyridine derivative features a unique structural framework with bromine substituents and cyano groups, making it a versatile intermediate for the synthesis of complex molecules. The compound's molecular architecture is characterized by a cyclooctabpyridine core, which is a fused ring system consisting of eight nitrogen-containing pyridine units. This distinctive structure imparts remarkable electronic and steric properties that make it particularly valuable in the design of novel pharmaceuticals and functional materials.

The bromine substituent at the 2-position of the cyclooctabpyridine ring plays a crucial role in its reactivity and utility. Bromine is an electrophilic aromatic center that can undergo various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds and are widely employed in the synthesis of biaryl compounds and other complex organic molecules. The presence of the cyano groups at the 3 and 4 positions further enhances the compound's versatility by providing additional sites for functionalization. Cyano groups can be converted into carboxylic acids, amides, or other functional moieties through various chemical reactions, enabling the preparation of diverse derivatives with tailored properties.

In recent years, 2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it an attractive scaffold for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom allows for selective functionalization via transition-metal-catalyzed reactions, enabling the precise placement of pharmacophores that interact with biological targets. Additionally, the cyano groups can be modified to introduce hydrogen bond donors or acceptors, which are essential for optimizing binding affinity and selectivity.

The cyclooctabpyridine core itself is a relatively understudied heterocycle compared to more common scaffolds like benzene or pyridine derivatives. However, its unique geometry and electronic properties offer advantages in drug design. The fused ring system provides rigidity to the molecular structure, which can improve metabolic stability and binding interactions with biological targets. Moreover, the presence of multiple nitrogen atoms enhances the compound's ability to engage in hydrogen bonding interactions with proteins or nucleic acids. These features make 2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile a promising candidate for developing novel therapeutics with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex derivatives with high regioselectivity and yield. For example, palladium-catalyzed Suzuki-Miyaura couplings have been used to introduce aryl or vinyl groups at various positions of the cyclooctabpyridine ring. Similarly, copper-mediated Buchwald-Hartwig aminations have allowed for the introduction of amino groups under mild conditions. These reactions have opened new avenues for exploring structural diversity and optimizing pharmacological properties.

The cyano groups in 2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile also play a significant role in its applications beyond pharmaceuticals. In materials science, cyano-functionalized compounds are widely used in organic electronics due to their ability to enhance charge transport properties. The cyano group can act as an electron-withdrawing moiety that influences the electronic structure of conjugated polymers or small molecules used in organic semiconductors. Additionally, cyano groups can participate in coordination chemistry with metal ions to form stable complexes that exhibit luminescent or catalytic properties.

The synthesis of 2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile involves multi-step organic transformations that highlight its complexity as a molecular entity. The synthesis typically begins with the preparation of a cyclooctadienone precursor through cyclization reactions followed by functionalization at specific positions using bromination and cyanation agents. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility while maintaining high yields.

In conclusion,2-bromo-5H,6H,7H,8H,9H,10H-cyclooctabpyridine-3,4-dicarbonitrile (CAS No. 1020244-24-9) is a versatile and highly functionalized heterocyclic compound with broad applications in medicinal chemistry and materials science. Its unique structural features—comprising a brominated cyclooctabpyridine core with cyano substituents—make it an invaluable intermediate for synthesizing complex molecules with tailored properties. Recent advancements in synthetic methodologies have further enhanced its utility by enabling efficient construction of diverse derivatives through transition-metal-catalyzed reactions.